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Compound of Interest

n-(3-Chloro-4-
Compound Name:
nitrophenyl)acetamide

Cat. No.: B189113

Introduction

N-(3-Chloro-4-nitrophenyl)acetamide is a substituted acetanilide that serves as a crucial
intermediate in the synthesis of various organic compounds, particularly in the realms of
pharmaceuticals and dyestuffs. Its chemical structure, featuring a chloro and a nitro group on
the phenyl ring, provides multiple reaction sites, making it a versatile building block for more
complex molecules. This guide provides an in-depth overview of its core properties, synthesis,
and analytical characterization, tailored for professionals in chemical research and drug
development.

Core Molecular and Physical Properties

A foundational understanding of a compound's properties is paramount for its effective
application in synthesis and analysis.

Molecular Formula and Weight

The chemical identity of N-(3-Chloro-4-nitrophenyl)acetamide is defined by its elemental
composition and mass.

e Molecular Formula: CsH7CIN203[1]

e Molecular Weight: 214.61 g/mol

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b189113?utm_src=pdf-interest
https://www.benchchem.com/product/b189113?utm_src=pdf-body
https://www.benchchem.com/product/b189113?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/n-3-chloro-4-nitrophenyl-aceta-dic610774.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b189113?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

These fundamental parameters are critical for stoichiometric calculations in reaction planning
and for interpretation of mass spectrometry data.

Physicochemical Characteristics

The physical and chemical properties of N-(3-Chloro-4-nitrophenyl)acetamide dictate its
handling, purification, and reaction conditions.

Property Value Source

) Pale-yellow to Yellow-brown
Physical Form

Solid
CAS Number 712-33-4 [1]
pKa 13.24 + 0.70 (Predicted) [1]
Purity Typically 297%

The solid nature of this compound at room temperature simplifies its storage and handling. The
predicted pKa suggests it is a very weak acid.

Synthesis and Mechanistic Insights

The primary route for synthesizing N-(3-Chloro-4-nitrophenyl)acetamide is through the
acetylation of 3-chloro-4-nitroaniline. Understanding the underlying mechanism is key to
optimizing reaction conditions and yield.

Acetylation of 3-Chloro-4-nitroaniline

The most common laboratory-scale synthesis involves the reaction of 3-chloro-4-nitroaniline
with an acetylating agent, such as acetic anhydride or acetyl chloride.

Reaction Scheme:
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Caption: Synthesis of N-(3-Chloro-4-nitrophenyl)acetamide.
Causality of Experimental Choices:

e Choice of Acetylating Agent: Acetic anhydride is often preferred over acetyl chloride due to
its lower cost, reduced corrosiveness, and the formation of acetic acid as a byproduct, which
is less hazardous than the hydrogen chloride gas produced with acetyl chloride.

e Solvent Selection: A polar aprotic solvent, such as glacial acetic acid, is typically used to
dissolve the starting amine and facilitate the reaction.

o Catalyst: While the reaction can proceed without a catalyst, the addition of a weak acid like
vinegar (acetic acid) can enhance the rate of acetylation.[2]

Detailed Experimental Protocol

This protocol outlines a standard procedure for the synthesis of N-(3-Chloro-4-
nitrophenyl)acetamide.

Materials:
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e 3-Chloro-4-nitroaniline

e Acetic anhydride

e Glacial acetic acid

e Ice

« Distilled water

o Beaker, magnetic stirrer, and stir bar
e Buchner funnel and filter paper
Procedure:

 In a beaker, dissolve a known quantity of 3-chloro-4-nitroaniline in a minimal amount of
glacial acetic acid with stirring.

e Slowly add a slight molar excess of acetic anhydride to the solution.

» Continue stirring the reaction mixture at room temperature for approximately 30 minutes.

e Pour the reaction mixture into a beaker containing ice and water to precipitate the product.
o Collect the solid product by vacuum filtration using a Buchner funnel.

» Wash the product with cold distilled water to remove any remaining acetic acid.

e Dry the product, for example, in a desiccator or a low-temperature oven.

Self-Validating System:

The success of the synthesis can be initially assessed by the formation of a precipitate upon
addition to ice water. Further validation is achieved through the analytical methods described in
the following section.

Analytical Characterization and Quality Control
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Rigorous analytical testing is essential to confirm the identity and purity of the synthesized N-
(3-Chloro-4-nitrophenyl)acetamide.

Spectroscopic and Chromatographic Methods

A combination of spectroscopic and chromatographic techniques provides a comprehensive
characterization of the compound.

Analytical Method Expected Outcome

Presence of characteristic peaks for N-H

stretching, C=0 stretching (amide I), and N-H
Infrared (IR) Spectroscopy bending (amide 1), as well as absorptions

corresponding to the aromatic ring, chloro, and

nitro functional groups.

The *H NMR spectrum will show distinct signals

] for the aromatic protons and the methyl protons
Nuclear Magnetic Resonance (NMR) _
of the acetyl group. The 13C NMR spectrum will

Spectroscopy ] ]
confirm the number of unique carbon
environments.
The mass spectrum will exhibit a molecular ion
peak corresponding to the molecular weight of
Mass Spectrometry (MS) the compound (214.61 g/mol ), along with a

characteristic isotopic pattern due to the

presence of chlorine.

A single spot with a specific retention factor (Rf)
) value in an appropriate solvent system (e.g.,
Thin-Layer Chromatography (TLC) o ]
ethyl acetate-hexane) indicates the purity of the

compound.[3]

Workflow for Quality Control

The following workflow ensures the synthesized product meets the required quality standards
for further use in research and development.
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Caption: Quality control workflow for N-(3-Chloro-4-nitrophenyl)acetamide.

Safety and Handling

As with any chemical reagent, proper safety precautions must be observed when handling N-
(3-Chloro-4-nitrophenyl)acetamide.

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles, gloves, and a lab coat.

» Handling: Avoid inhalation of dust and contact with skin and eyes. Work in a well-ventilated
area or a fume hood.
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o Storage: Store in a tightly closed container in a cool, dry place away from incompatible
materials such as strong oxidizing agents.[4]

» Disposal: Dispose of waste in accordance with local, state, and federal regulations.

While specific GHS hazard classifications for N-(3-Chloro-4-nitrophenyl)acetamide are not
readily available, related compounds can cause skin, eye, and respiratory irritation.[4][5]
Therefore, it is prudent to handle this compound with care.

Applications in Research and Drug Development

N-(3-Chloro-4-nitrophenyl)acetamide is a valuable intermediate in organic synthesis. The
nitro group can be reduced to an amine, which can then be further functionalized. The chloro
group can also participate in various coupling reactions. These properties make it a useful
starting material for the synthesis of:

o Pharmaceuticals: As a building block for more complex active pharmaceutical ingredients
(APIs). For instance, related acetamides have been used in the synthesis of kinase inhibitors
with potential anticancer activity.[6]

e Dyes and Pigments: The chromophoric nitro group and the potential for diazotization of the
corresponding amine make it a precursor for azo dyes.

Conclusion

N-(3-Chloro-4-nitrophenyl)acetamide is a versatile chemical intermediate with well-defined
properties and established synthetic routes. A thorough understanding of its molecular
characteristics, synthesis, and analytical validation is crucial for its effective and safe use in
research and development. This guide provides the foundational knowledge required by
scientists to confidently incorporate this compound into their synthetic workflows.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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